Cas no 680993-47-9 (1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene)

1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene structure
680993-47-9 structure
Product Name:1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene
CAS No:680993-47-9
MF:C9H7F3
MW:172.147093057632
CID:3039462
PubChem ID:12134928
Update Time:2025-04-21

1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4,5-trifluorophenyl)-1-propene
    • 1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene
    • 1-allyl-2,4,5-trifluorobenzene
    • EN300-1825940
    • SCHEMBL1682063
    • 680993-47-9
    • Inchi: 1S/C9H7F3/c1-2-3-6-4-8(11)9(12)5-7(6)10/h2,4-5H,1,3H2
    • InChI Key: QLCMQJLKFJPPIT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1CC=C)F)F

Computed Properties

  • Exact Mass: 172.05000
  • Monoisotopic Mass: 172.04998471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.83240

1,2,4-trifluoro-5-(prop-2-en-1-yl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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